N-[(4-cyanophenyl)methyl]prop-2-enamide

• IUPAC Name: N-[(4-cyanophenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C11H10N2O/c1-2-11(14)13-8-10-5-3-9(7-12)4-6-10/h2-6H,1,8H2,(H,13,14)
• InChI Key: BQRGWZCHRDEFGH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=CC=C(C=C1)C#N
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol

Description

N-[(4-cyanophenyl)methyl]prop-2-enamide, also known as CPMA, is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. CPMA is a derivative of cinnamamide and is synthesized using a simple and efficient method.

Mechanism of Action

The exact mechanism of action of N-[(4-cyanophenyl)methyl]prop-2-enamide is not well understood. However, it is believed that N-[(4-cyanophenyl)methyl]prop-2-enamide exerts its biological effects by modulating various signaling pathways. For example, N-[(4-cyanophenyl)methyl]prop-2-enamide has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses. N-[(4-cyanophenyl)methyl]prop-2-enamide has also been shown to inhibit the Akt signaling pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
N-[(4-cyanophenyl)methyl]prop-2-enamide has been shown to have various biochemical and physiological effects. For example, N-[(4-cyanophenyl)methyl]prop-2-enamide has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-[(4-cyanophenyl)methyl]prop-2-enamide has also been found to inhibit the activity of COX-2, which is involved in the production of prostaglandins that are involved in inflammation. Furthermore, N-[(4-cyanophenyl)methyl]prop-2-enamide has been found to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

N-[(4-cyanophenyl)methyl]prop-2-enamide has several advantages for laboratory experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. N-[(4-cyanophenyl)methyl]prop-2-enamide is also soluble in common organic solvents, making it easy to handle and manipulate. However, N-[(4-cyanophenyl)methyl]prop-2-enamide has some limitations for laboratory experiments. It is not very water-soluble, which can limit its use in certain experiments. Furthermore, N-[(4-cyanophenyl)methyl]prop-2-enamide has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the study of N-[(4-cyanophenyl)methyl]prop-2-enamide. Firstly, further studies are needed to elucidate the exact mechanism of action of N-[(4-cyanophenyl)methyl]prop-2-enamide. Secondly, more studies are needed to investigate the potential applications of N-[(4-cyanophenyl)methyl]prop-2-enamide in the treatment of various diseases, such as cancer and inflammatory diseases. Thirdly, the development of new derivatives of N-[(4-cyanophenyl)methyl]prop-2-enamide with improved properties is an area of active research. Finally, the use of N-[(4-cyanophenyl)methyl]prop-2-enamide in combination with other drugs or therapies is an area that warrants further investigation.
Conclusion:
In conclusion, N-[(4-cyanophenyl)methyl]prop-2-enamide is a promising chemical compound that has potential applications in various fields of scientific research. N-[(4-cyanophenyl)methyl]prop-2-enamide is synthesized using a simple and efficient method and has been shown to have antibacterial, antifungal, anti-inflammatory, analgesic, and anticancer properties. N-[(4-cyanophenyl)methyl]prop-2-enamide has several advantages for laboratory experiments, but also has some limitations. Further research is needed to fully understand the potential applications of N-[(4-cyanophenyl)methyl]prop-2-enamide and to develop new derivatives with improved properties.

Synthesis Methods

N-[(4-cyanophenyl)methyl]prop-2-enamide can be synthesized using a simple and efficient method. The synthesis involves the reaction between 4-cyanobenzyl bromide and propargylamine in the presence of copper(I) iodide as a catalyst. The reaction proceeds smoothly at room temperature, and the product is obtained in good yield. The structure of N-[(4-cyanophenyl)methyl]prop-2-enamide is confirmed using various spectroscopic techniques such as IR, NMR, and mass spectrometry.

Scientific Research Applications

N-[(4-cyanophenyl)methyl]prop-2-enamide has potential applications in various fields of scientific research. It has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents. N-[(4-cyanophenyl)methyl]prop-2-enamide has also been found to have anti-inflammatory and analgesic effects, which makes it a potential candidate for the treatment of various inflammatory diseases. Furthermore, N-[(4-cyanophenyl)methyl]prop-2-enamide has been shown to have anticancer properties, making it a potential candidate for the development of new anticancer drugs.